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Compound of Interest

Compound Name: JW74

Cat. No.: B1684662 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical guidance for the handling of JW74, a

potent small molecule inhibitor of the Wnt/β-catenin signaling pathway. Adherence to these

procedures is essential to ensure personnel safety and maintain experimental integrity.

Compound Information
JW74 is a specific inhibitor of the canonical Wnt signaling pathway, targeting tankyrase.[1]

While a comprehensive toxicological profile has not been fully established, its mechanism of

action necessitates cautious handling as it may affect cellular processes in non-target

organisms.
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Property Value Source

CAS Number 863405-60-1

Molecular Formula C24H20N6O2S

Molecular Weight 456.52 g/mol

Appearance Off-white to white solid

Solubility

Soluble in DMSO, sparingly

soluble in Ethanol, insoluble in

Water

Personal Protective Equipment (PPE)
A risk assessment should be conducted for all procedures involving JW74. The following PPE

is mandatory for handling the compound in its solid form and in solution.

PPE Item Specification Rationale

Gloves Nitrile, double-gloved

Prevents skin contact. Double

gloving provides an extra layer

of protection.

Eye Protection
Chemical safety goggles or

face shield

Protects eyes from dust

particles and splashes.

Lab Coat Standard, fully buttoned
Protects skin and personal

clothing from contamination.

Respiratory Protection N95 respirator or higher

Required when handling the

solid compound outside of a

certified chemical fume hood to

prevent inhalation of fine

particles.

Operational Plan: Handling and Storage
Engineering Controls
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Chemical Fume Hood: All handling of solid JW74 and preparation of stock solutions must be

performed in a certified chemical fume hood to minimize inhalation exposure.

Safety Shower and Eyewash Station: Must be readily accessible in the laboratory where

JW74 is handled.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area within the chemical fume hood by lining it with absorbent bench paper.

Weighing (Solid Form):

Perform all weighing of solid JW74 within the fume hood.

Use anti-static weighing dishes to prevent dispersal of the powder.

Carefully transfer the desired amount to a tared container.

Solution Preparation:

Add the solvent (e.g., DMSO) to the vial containing the solid JW74.

Cap the vial securely and vortex or sonicate until the compound is fully dissolved.

Use in Experiments:

When adding JW74 solutions to cell cultures or other experimental systems, handle with

care to avoid splashes or aerosol generation.

Post-Handling:

Wipe down the work area in the fume hood with an appropriate deactivating agent (e.g., a

solution of mild detergent followed by 70% ethanol).

Dispose of all contaminated materials as outlined in the Disposal Plan (Section 4).

Remove PPE in the correct order to avoid self-contamination (see workflow diagram

below).
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Storage
Solid JW74: Store in a tightly sealed container at -20°C.

JW74 in Solution: Aliquot stock solutions to avoid repeated freeze-thaw cycles and store at

-20°C or -80°C. Clearly label all vials with the compound name, concentration, solvent, and

date of preparation.

Disposal Plan
All waste contaminated with JW74 must be treated as hazardous chemical waste.

Waste Type Disposal Procedure

Solid JW74
Collect in a clearly labeled, sealed container for

hazardous chemical waste.

Contaminated Labware (e.g., pipette tips, tubes)

Place in a designated hazardous waste bag

within the fume hood. Seal the bag before

removing it from the hood.

Liquid Waste (e.g., unused solutions,

contaminated media)

Collect in a sealed, leak-proof container labeled

"Hazardous Waste" with the full chemical name

(JW74) and solvent.

Contaminated PPE
Dispose of in the designated hazardous waste

stream immediately after use.

Emergency Procedures
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Situation Action

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water for at least

15 minutes. Remove contaminated clothing.

Seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open. Seek

immediate medical attention.

Inhalation
Move to fresh air. If breathing is difficult, provide

oxygen. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. For small spills, absorb with

an inert material (e.g., vermiculite, sand) and

place in a sealed container for hazardous waste

disposal. For large spills, contact the institutional

safety office immediately.

Visual Workflows

Donning PPE

Doffing PPE

Lab Coat N95 Respirator Goggles/Face Shield Inner Gloves Outer Gloves

Outer Gloves Gown/Lab Coat Goggles/Face Shield Inner Gloves N95 Respirator

Click to download full resolution via product page

Caption: Workflow for donning and doffing Personal Protective Equipment.
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Waste Generation at Point of Use

Segregated Waste Collection

Solid JW74 Waste

Sealed Hazardous
Solid Waste Container

Liquid JW74 Waste

Sealed Hazardous
Liquid Waste Container

Contaminated Sharps & Labware

Sharps Container

Used PPE

Hazardous Waste Bag

Licensed Hazardous
Waste Disposal

Click to download full resolution via product page

Caption: Waste disposal stream for materials contaminated with JW74.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1684662?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

